Cas no 17057-91-9 (1,3,8-Trimethylnaphthalene)

• Product Name: 1,3,8-Trimethylnaphthalene
• CAS No: 17057-91-9
• MF: C₁₃H₁₄
• MW: 170.250263690948
• MDL: MFCD01321196
• CID: 233671
• PubChem ID: 87577449
• Update Time: 2025-10-28

1,3,8-Trimethylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Trimethylnaphthalene
• 2,4,5-Trimethylnaphthalene
• Naphthalene,1,3,8-trimethyl-
• 1,3,8-trimethyl-naphthalene
• 1,3,8-Trimethyl-naphthalin
• 2,4,5-Trimethylnaphthalene500µg
• EINECS 241-121-0
• Naphthalene,1,3,8-trimethyl
• Trimethylnaphthalene
• 2,4,5-TRIMETHYLNAPHTHALENE 98+%
• Naphthalene, trimethyl-
• X3MOE579W5
• Naphthalene, 1,3,8-trimethyl-
• XYTKCJHHXQVFCK-UHFFFAOYSA-N
• T1712
• 28652-77-9
• Q27293511
• D92510
• 17057-91-9
• DTXSID70904162
• UNII-X3MOE579W5
• AKOS022181083
• NS00054260
• MFCD01321196
• CS-0336882
• TRIMETHYL NAPHTHALENE

• MDL： MFCD01321196
• Inchi： 1S/C13H14/c1-9-7-11(3)13-10(2)5-4-6-12(13)8-9/h4-8H,1-3H3
• InChI Key： XYTKCJHHXQVFCK-UHFFFAOYSA-N
• SMILES： C12C(C)=CC=CC1=CC(C)=CC=2C

Computed Properties

• Exact Mass: 170.11000
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0006 (estimate)
• Melting Point: 47.0 to 50.0 deg-C
• Boiling Point: 269.91°C (estimate)
• Flash Point: 130.3±12.5 °C
• Refractive Index: 1.6070 (estimate)
• PSA: 0.00000
• LogP: 3.76500
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

1,3,8-Trimethylnaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3,8-Trimethylnaphthalene

1,3,8-Trimethylnaphthalene: A Comprehensive Overview

1,3,8-Trimethylnaphthalene (CAS No. 17057-91-9) is a polycyclic aromatic hydrocarbon (PAH) derivative with a unique structure characterized by three methyl groups attached to the naphthalene framework at positions 1, 3, and 8. This compound belongs to the broader class of naphthalene derivatives, which have garnered significant attention in various fields due to their versatile applications and intriguing chemical properties. The CAS registry number 17057-91-9 uniquely identifies this compound in chemical databases worldwide.

The molecular structure of 1,3,8-trimethylnaphthalene consists of a naphthalene core—a two-fused benzene ring system—with three methyl substituents. This substitution pattern imparts distinct electronic and steric properties to the molecule. The compound is typically synthesized via Friedel-Crafts alkylation or other aromatic substitution reactions, which are well-documented in organic chemistry literature. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such derivatives.

1,3,8-trimethylnaphthalene exhibits several interesting physical properties. Its melting point is approximately 65°C, and it is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and toluene. These properties make it suitable for various applications in the chemical industry. For instance, it is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Recent studies have explored the role of naphthalene derivatives, including 1,3,8-trimethylnaphthalene, in materials science. Researchers have investigated its potential as a component in organic semiconductors due to its conjugated π-system, which facilitates electron delocalization. Experimental results indicate that this compound can enhance the charge transport properties of polymer blends used in flexible electronics.

In the field of pharmacology, 1,3,8-trimethylnaphthalene has been studied for its potential bioactivity. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings have sparked interest in its potential application as a lead compound for drug development targeting chronic inflammatory diseases.

Environmental scientists have also taken an interest in naphthalene derivatives like 1,3,8-trimethylnaphthalene due to their persistence in the environment and potential ecotoxicological effects. Recent research has focused on understanding their degradation pathways under various environmental conditions and their impact on aquatic ecosystems.

The synthesis and characterization of 1,3,8-trimethylnaphthalene continue to be areas of active research. Innovations in green chemistry have led to the development of more sustainable synthesis routes that minimize waste and reduce environmental impact. These advancements align with global efforts to promote eco-friendly chemical processes.

In conclusion, 1,3,8-trimethylnaphthalene (CAS No. 17057-91-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As scientific understanding deepens and new applications emerge, 1,3,8-trimethylnaphthalene is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.